Cas no 794507-68-9 (2-methyl-2-(4-phenoxyphenyl)propan-1-amine)
2-methyl-2-(4-phenoxyphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(4-phenoxyphenyl)propan-1-amine
- 794507-68-9
- SCHEMBL13886626
- EN300-1869254
- CHEMBL1182313
-
- Inchi: 1S/C16H19NO/c1-16(2,12-17)13-8-10-15(11-9-13)18-14-6-4-3-5-7-14/h3-11H,12,17H2,1-2H3
- InChI Key: HMBSOEUTGLINQK-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)CN
Computed Properties
- Exact Mass: 241.146664230g/mol
- Monoisotopic Mass: 241.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.2Ų
2-methyl-2-(4-phenoxyphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869254-0.05g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-0.1g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-0.25g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-0.5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-1.0g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1869254-2.5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-5.0g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1869254-10.0g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1869254-1g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1869254-5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine |
794507-68-9 | 5g |
$2650.0 | 2023-09-18 |
2-methyl-2-(4-phenoxyphenyl)propan-1-amine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-methyl-2-(4-phenoxyphenyl)propan-1-amine
Professional Introduction to Compound with CAS No. 794507-68-9 and Product Name: 2-methyl-2-(4-phenoxyphenyl)propan-1-amine
The compound identified by the CAS number 794507-68-9 and the product name 2-methyl-2-(4-phenoxyphenyl)propan-1-amine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a methyl group at the secondary carbon position combined with a 4-phenoxyphenyl substituent suggests a complex interplay of electronic and steric effects, which are critical in determining its chemical behavior and biological activity.
In recent years, there has been a growing emphasis on the development of novel molecular entities that can modulate biological pathways with high specificity and efficacy. The structural framework of 2-methyl-2-(4-phenoxyphenyl)propan-1-amine aligns well with this trend, as it incorporates elements that are commonly found in bioactive molecules. Specifically, the phenoxyphenyl moiety is known for its ability to engage in multiple non-covalent interactions with biological targets, making it a valuable scaffold for designing small-molecule drugs.
One of the most compelling aspects of this compound is its potential as a lead structure in the development of therapeutic agents. The methyl group at the alpha position can influence the conformational flexibility of the molecule, while the 4-phenoxyphenyl substituent provides a platform for further functionalization. This dual functionality makes it an attractive candidate for medicinal chemists seeking to optimize both potency and selectivity. Recent studies have demonstrated that similar structural motifs have been successfully employed in the design of drugs targeting neurological disorders, cancer, and inflammatory conditions.
The pharmacological profile of 2-methyl-2-(4-phenoxyphenyl)propan-1-amine is still under investigation, but preliminary computational studies suggest that it may exhibit properties such as receptor binding affinity and metabolic stability. These characteristics are crucial for ensuring that a drug candidate can reach its target site effectively and remain active within the biological system for an appropriate duration. Additionally, the compound’s solubility profile appears promising, which is essential for formulation development.
From a synthetic chemistry perspective, the preparation of 2-methyl-2-(4-phenoxyphenyl)propan-1-amine presents an interesting challenge. The synthesis likely involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the core aromatic ring system, while nucleophilic substitution or addition reactions could be used to introduce the methyl group and other functional groups. Advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency, which bodes well for future research endeavors.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug discovery continues to evolve, there is an increasing demand for innovative approaches to identify new therapeutic agents. Compounds like 2-methyl-2-(4-phenoxyphenyl)propan-1-amine, with their unique structural features and promising pharmacological properties, represent a valuable resource for academic researchers and pharmaceutical companies alike. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in fully realizing the therapeutic potential of such molecules.
In conclusion, the compound with CAS No. 794507-68-9 and product name 2-methyl-2-(4-phenoxyphenyl)propan-1-amine stands out as a noteworthy entity in modern chemical research. Its structural complexity, coupled with its potential biological activity, makes it a compelling subject for further investigation. As our understanding of molecular interactions continues to deepen, compounds like this one will play an increasingly important role in shaping the future of medicine.
794507-68-9 (2-methyl-2-(4-phenoxyphenyl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)